Cas no 2228444-86-6 ((4-bromo-2-hydroxyphenyl)methyl sulfamate)

• Product Name: (4-bromo-2-hydroxyphenyl)methyl sulfamate
• CAS No: 2228444-86-6
• MF: C₇H₈BrNO₄S
• MW: 282.111720085144
• CID: 6433969
• PubChem ID: 165656840
• Update Time: 2025-06-09

(4-bromo-2-hydroxyphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-hydroxyphenyl)methyl sulfamate
• 2228444-86-6
• EN300-1989487

• Inchi： 1S/C7H8BrNO4S/c8-6-2-1-5(7(10)3-6)4-13-14(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： APYLPVNAHPWYQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)COS(N)(=O)=O

Computed Properties

• Exact Mass: 280.93574g/mol
• Monoisotopic Mass: 280.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Additional information on (4-bromo-2-hydroxyphenyl)methyl sulfamate

Comprehensive Analysis of (4-bromo-2-hydroxyphenyl)methyl sulfamate (CAS No. 2228444-86-6): Properties, Applications, and Research Insights

The compound (4-bromo-2-hydroxyphenyl)methyl sulfamate (CAS No. 2228444-86-6) is a sulfamate derivative with a unique molecular structure, combining a brominated phenol core with a sulfamate ester functional group. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Recent studies highlight its relevance in enzyme inhibition and targeted drug design, particularly in modulating steroid sulfatase activity, a hot topic in oncology and endocrinology research.

From a structural perspective, the presence of both 4-bromo and 2-hydroxy substituents on the phenyl ring enhances the compound's electrophilic character, making it a candidate for nucleophilic substitution reactions. The sulfamate group (-OSO₂NH₂) further contributes to its metabolic stability, a property highly sought after in prodrug development. Researchers frequently search for "sulfamate-based inhibitors" or "phenolic sulfamates in drug discovery," reflecting the growing interest in this chemical class.

In the context of green chemistry, (4-bromo-2-hydroxyphenyl)methyl sulfamate has been explored as an intermediate for sustainable synthesis routes. Its halogenated aromatic moiety allows for palladium-catalyzed cross-coupling reactions, aligning with the demand for atom-efficient methodologies. Laboratories focusing on C-C bond formation often investigate such compounds, as evidenced by search trends for "bromophenol derivatives in catalysis."

The compound's physicochemical properties—including its logP value (predicting moderate lipophilicity) and hydrogen-bonding capacity—make it valuable for QSAR studies. Computational chemists frequently query "molecular docking of sulfamates" or "ADME prediction for brominated compounds," underscoring its relevance in in silico drug design. Notably, its UV absorption characteristics (λ_max ~280 nm) facilitate analytical detection via HPLC-UV, a technique widely discussed in "analytical method development" forums.

Emerging applications in material science have also been reported, where (4-bromo-2-hydroxyphenyl)methyl sulfamate serves as a precursor for functionalized polymers. The phenolic hydroxyl group enables surface modification of nanomaterials, a trending topic in "smart material synthesis" searches. Patent databases reveal its utility in photoresist formulations, particularly for semiconductor lithography—an area experiencing rapid growth due to advancements in microfabrication technologies.

From a regulatory standpoint, the compound's safety profile remains under active investigation. While not classified as hazardous, researchers emphasize proper handling due to its potential irritant properties. This aligns with frequent searches for "chemical safety of sulfamate esters" and "bromophenol toxicity thresholds." Current structure-activity relationship (SAR) studies focus on optimizing its therapeutic index, particularly for hormone-dependent disorders—a subject dominating medical chemistry discussions.

In conclusion, (4-bromo-2-hydroxyphenyl)methyl sulfamate (CAS No. 2228444-86-6) represents a multifaceted compound bridging medicinal chemistry, catalysis, and material engineering. Its evolving applications respond to contemporary scientific demands, from precision medicine to advanced manufacturing, making it a compelling subject for interdisciplinary research.